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Compound of Interest

Compound Name: Monoethanolamine lauryl sulfate

Cat. No.: B1606115

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monoethanolamine Lauryl Sulfate (MEA-Lauryl Sulfate), identified by the CAS number 4722-
98-9, is an anionic surfactant belonging to the alkyl sulfate group.[1] It is the salt formed from
the neutralization of lauryl sulfate with monoethanolamine (MEA).[2][3] This modification from
the more common sodium lauryl sulfate (SLS) imparts distinct physicochemical properties,
including enhanced solubility and mildness, making it a valuable ingredient in a wide array of
applications, particularly in the cosmetic and pharmaceutical industries.[1][2] This technical
guide provides a comprehensive overview of MEA-Lauryl Sulfate, including its chemical and
physical properties, synthesis, mechanism of action, applications, and detailed experimental
protocols for its analysis and safety assessment.

Physicochemical Properties

MEA-Lauryl Sulfate is characterized by its amphiphilic nature, possessing both a hydrophobic
lauryl alkyl chain and a hydrophilic sulfate-MEA head group.[4] This structure is fundamental to
its surface-active properties.
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Property Value Reference
CAS Number 4722-98-9 [2]
Molecular Formula C14H33NOsS [4]
Molecular Weight 327.48 g/mol [5]
Appearance Clear to slightly yellow liquid [2]
Solubility Soluble in water [2]
Density Approximately 1.03 g/mL [1]
pH (of commercial solutions) 3.0-4.0 [1]
Synthesis

The synthesis of Monoethanolamine Lauryl Sulfate is a multi-step process involving the

sulfation of lauryl alcohol followed by neutralization with monoethanolamine.[3]

Synthesis Workflow

Lauryl Alcohol:

Sulfation Lauryl Sulfate
Sulfating Agent (e.g., SO3) Neutralization Crude MEA-Lauryl Sulfate —>—> MEA-Lauryl Sulfate

Monoethanolamine (MEA) |

Click to download full resolution via product page

Synthesis of Monoethanolamine Lauryl Sulfate.

Experimental Protocol: Synthesis

» Sulfation of Lauryl Alcohol: Lauryl alcohol is reacted with a sulfating agent, such as sulfur

trioxide (SO3) or chlorosulfonic acid, under controlled temperature conditions to produce
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lauryl sulfuric acid.[2]

o Neutralization: The resulting lauryl sulfuric acid is then neutralized with monoethanolamine
(MEA) in a stoichiometric ratio to form the monoethanolamine lauryl sulfate salt.[3]

 Purification: The crude product undergoes purification steps, such as washing and filtration,
to remove any unreacted starting materials and by-products.[2][3]

Mechanism of Action as a Surfactant

As a surfactant, MEA-Lauryl Sulfate reduces the surface tension between water and oily
substances, allowing them to be washed away.[2] This is achieved through the formation of
micelles.

Micelle Formation and Cleaning Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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